![molecular formula C14H16N2O3 B573100 2-(3-Oxo-1,4-diazaspiro[4.4]non-2-yl)benzoic Acid CAS No. 1272755-92-6](/img/structure/B573100.png)
2-(3-Oxo-1,4-diazaspiro[4.4]non-2-yl)benzoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Oxo-1,4-diazaspiro[4.4]non-2-yl)benzoic Acid is a chemical compound with the molecular formula C14H16N2O3 . It has a molecular weight of 260.28844 .
Molecular Structure Analysis
The molecular structure of this compound consists of a diazaspiro[4.4]non-2-yl group attached to a benzoic acid group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 260.28844 . Further physical and chemical properties are not specified in the available resources.Scientific Research Applications
Heterocyclic Compound Synthesis and Characterization
Heterocyclic compounds, such as those derived from benzoic acid and related structures, play a pivotal role in medicinal chemistry due to their diverse pharmacological activities. The synthesis, characterization, and application of these compounds are subjects of extensive research. For example, derivatives of salicylic acid, a close relative to benzoic acid derivatives, have been explored for their potential anti-inflammatory and analgesic activities, highlighting the significance of structural modifications in enhancing biological activity (Tjahjono et al., 2022).
Biological Activities and Pharmacological Potential
The pharmacological potential of heterocyclic compounds is vast, ranging from antibacterial and antifungal properties to anti-inflammatory, analgesic, and antitumor activities. For instance, derivatives of benzoic acid have been investigated for their role in regulating gut functions, demonstrating the impact of such compounds on digestion, absorption, barrier functions, and the microbial environment (Mao et al., 2019). This underscores the importance of chemical structure in determining the biological efficacy of heterocyclic compounds.
Safety And Hazards
When handling this compound, avoid dust formation, breathing mist, gas or vapours. Avoid contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-(3-oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c17-12-11(15-14(16-12)7-3-4-8-14)9-5-1-2-6-10(9)13(18)19/h1-2,5-6,11,15H,3-4,7-8H2,(H,16,17)(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKLJBFWRWGZKQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)NC(C(=O)N2)C3=CC=CC=C3C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Oxo-1,4-diazaspiro[4.4]non-2-yl)benzoic Acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.